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Compound of Interest

Compound Name: (Boc-aminooxy)acetic acid

Cat. No.: B558634

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of (Boc-
aminooxy)acetic acid, a critical bifunctional linker used extensively in peptide synthesis, drug
development, and bioconjugation. Understanding its solubility in various solvents is paramount
for its effective use in designing novel therapeutics, creating stable bioconjugates, and
developing targeted drug delivery systems.

Core Concepts: Structure and Polarity

(Boc-aminooxy)acetic acid, with the chemical formula C7H13NO5, possesses a molecular
weight of 191.18 g/mol . Its structure incorporates both a polar carboxylic acid group and a
nonpolar tert-butyloxycarbonyl (Boc) protecting group. This amphiphilic nature dictates its
solubility profile, allowing for dissolution in a range of organic solvents while exhibiting limited
solubility in water. The Boc group, in particular, enhances its stability and lipophilicity, making it
a versatile reagent in organic synthesis.[1][2]

Quantitative Solubility Data

Precise quantitative solubility data for (Boc-aminooxy)acetic acid is not extensively
documented in publicly available literature. However, one key data point has been reported:
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. Molar
Chemical . .
Solvent Solubility Concentration Notes
Formula
(approx.)
Ultrasonic
assistance may
be required for
dissolution. The
Dimethyl use of newly
Sulfoxide (CH3)2S0O 100 mg/mL][3][4] 523.07 mM[3] opened, non-
(DMSO) hygroscopic

DMSO is
recommended
for optimal
solubility.[3][4]

Qualitative Solubility Data

Qualitative assessments indicate that (Boc-aminooxy)acetic acid is soluble in several

common organic solvents. This information is crucial for selecting appropriate solvent systems

for reactions and purification processes.

Solvent Chemical Formula Solubility
Methanol CHsOH Soluble[1][5]
Dichloromethane (DCM) CH2Cl2 Soluble[5]
Tetrahydrofuran (THF) Soluble[5]
Dimethylformamide (DMF) (CH3)2NC(O)H Soluble[5]

Experimental Protocols for Solubility Determination

For applications requiring precise solubility data in a specific solvent system, experimental

determination is recommended. The following is a generalized protocol based on the

isothermal equilibrium method for determining the solubility of a solid organic compound.

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.medchemexpress.cn/boc-aminooxy-acetic-acid.html
https://www.medchemexpress.com/boc-aminooxy-acetic-acid.html
https://www.medchemexpress.cn/boc-aminooxy-acetic-acid.html
https://www.medchemexpress.cn/boc-aminooxy-acetic-acid.html
https://www.medchemexpress.com/boc-aminooxy-acetic-acid.html
https://www.benchchem.com/product/b558634?utm_src=pdf-body
https://www.chemwhat.com/boc-aminooxyacetic-acid-cas-42989-85-5/
https://m.chemicalbook.com/ProductChemicalPropertiesCB0356387_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0356387_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0356387_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0356387_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Objective: To determine the solubility of (Boc-aminooxy)acetic acid in a selected solvent at a
specific temperature.

Materials:

+ (Boc-aminooxy)acetic acid (high purity)
e Anhydrous solvent of interest

 Vials with airtight seals

o Constant temperature bath or incubator

e Magnetic stirrer and stir bars

e Analytical balance

e Volumetric flasks and pipettes

e Syringe filters (e.g., 0.22 um PTFE)

» High-Performance Liquid Chromatography (HPLC) or other suitable analytical instrument
Procedure:

o Preparation of a Saturated Solution:

[e]

Add an excess amount of (Boc-aminooxy)acetic acid to a known volume of the solvent
in a vial. The presence of undissolved solid is essential to ensure saturation.

[e]

Seal the vial tightly to prevent solvent evaporation.

o

Place the vial in a constant temperature bath set to the desired temperature.

[¢]

Stir the mixture vigorously using a magnetic stirrer for a sufficient period (e.g., 24-48
hours) to ensure equilibrium is reached.

o Sample Collection and Preparation:
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o Once equilibrium is achieved, stop the stirring and allow the undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using
a pipette, ensuring no solid particles are transferred.

o Filter the collected supernatant through a syringe filter into a pre-weighed volumetric flask.
o Record the exact volume of the filtered solution.

o Allow the solvent in the volumetric flask to evaporate completely under a gentle stream of
nitrogen or in a vacuum oven at a temperature that will not degrade the solute.

o Once the solvent has evaporated, weigh the volumetric flask containing the dried solute.

o Calculation of Solubility:

o Calculate the mass of the dissolved (Boc-aminooxy)acetic acid by subtracting the initial
weight of the empty flask from the final weight.

o Solubility can be expressed in various units, such as:
» g/L = (mass of solute in g) / (volume of solventin L)
» mg/mL = (mass of solute in mg) / (volume of solvent in mL)
= mol/L = (moles of solute) / (volume of solvent in L)

Alternatively, the concentration of the solute in the filtered supernatant can be determined using
a calibrated analytical technigue such as HPLC.

Logical Workflow: (Boc-aminooxy)acetic Acid as a
Bifunctional Linker

(Boc-aminooxy)acetic acid is frequently employed as a heterobifunctional linker in
bioconjugation. Its carboxylic acid moiety can be activated to form an amide bond with an
amine-containing molecule, while the Boc-protected aminooxy group can be deprotected to
react with a carbonyl group (aldehyde or ketone) to form a stable oxime linkage.
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Workflow for (Boc-aminooxy)acetic Acid in Bioconjugation

Step 1: Activation and Amide Coupling

((Boc-aminooxy)acetic acidj (Activating Agent (e.g., EDC/NHS))
(Molecule A (with primary aminea

Amide Bond Formation

Activated Ester Intermediate

Step 2: Deprotection

Boc-protected Conjugate Acidic Condition (e.g., TFA)

Boc Removal

Step 3: Oxime Ligation

(Aminooxy-functionalized Conjugate) (Molecule B (with aldehyde or ketone))

Oxime Bond Formation

Final Bioconjugate

Click to download full resolution via product page

Caption: Bioconjugation workflow using (Boc-aminooxy)acetic acid.

This guide provides essential solubility information and a practical experimental framework for
researchers and professionals working with (Boc-aminooxy)acetic acid. A thorough
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understanding of its solubility characteristics is fundamental to harnessing its full potential in
the development of innovative chemical and biological entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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